Cas no 491-58-7 (Chyzarobin)

• Product Name: Chyzarobin
• CAS No: 491-58-7
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 328935
• PubChem ID: 68111
• Update Time: 2025-04-19

Chyzarobin Chemical and Physical Properties

Names and Identifiers

• Chyzarobin
• CHRYSAROBIN
• CHRYSAROBIN CRUDE FROM GOA POWDER
• 1,8-Dihydroxy-3-methylanthracen-9(10H)-one
• 1,8-Dihydroxy-3-methyl-anthron
• 1,8-dihydroxy-3-methyl-anthrone
• CHEBI:3686
• Chrysophanic acid 9-anthrone
• Chrysophanic acid-9-anthrone
• Chrysophanol anthrone
• Chrysophanol-9-anthrone
• Chrysothrone
• SpecPlus_000166
• Spectrum_001297
• CCRIS 644
• Chrysarobin (pure substance)
• LMPK13040005
• 1,8-dihydroxy-3-methyl-9(10H)-anthracenone
• KBioSS_001777
• EINECS 207-740-5
• AI3-16523
• Q27106164
• DivK1c_006262
• NCGC00178414-01
• Spectrum3_001277
• CHEMBL122196
• CHRYSAROBINUM [HPUS]
• 1,8-dihydroxy-3-methylanthrone
• BSPBio_002874
• NS00031863
• BDBM50060892
• Chrysophanolanthron
• Spectrum2_000592
• Chrysophanolanthrone
• KBio2_004345
• 6307EF51M1
• Anthrone, 1,8-dihydroxy-3-methyl-
• UNII-6307EF51M1
• 9(10H)-Anthracenone, 1,8-dihydroxy-3-methyl-
• KBio3_002374
• KBio2_001777
• CHRYSAROBIN [MI]
• CHRYSAROBIN [WHO-DD]
• Spectrum5_000533
• 1,8-dihydroxy-3-methyl-10H-anthracen-9-one
• 491-58-7
• SPBio_000464
• SCHEMBL1003557
• KBio2_006913
• DTXSID20197683
• CHRYSAROBINUM
• Spectrum4_001657
• KBio1_001206
• KBioGR_002153
• CCG-39165
• 1,8-DIHYDROXY-3-METHYL-9-ANTHRONE
• SR-05000002486-1
• SR-05000002486

• Inchi： 1S/C15H12O3/c1-8-5-10-7-9-3-2-4-11(16)13(9)15(18)14(10)12(17)6-8/h2-6,16-17H,7H2,1H3
• InChI Key： ZZBWSNKBZKPGAK-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=CC2=C1C(C1C(=CC=CC=1C2)O)=O

Computed Properties

• Exact Mass: 240.07866
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Melting Point: 203.4-204°
• PSA: 57.53

Chyzarobin Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Category Code： 20/21/22-36/37-41-43
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes